Iodobenzene Iodobenzene Iodobenzene is an organoiodine compound consisting of a benzene ring substituted with one iodine atom. It is useful as a synthetic intermediate in organic chemistry. It is a volatile colorless liquid, although aged samples appear yellowish. Iodobenzene reacts with chlorine to give the complex, iodobenzene dichloride, which is used as a solid source of chlorine. Iodobenzene can also serve as a substrate for the Sonogashira coupling, Heck reaction, and other metal-catalyzed couplings. These reactions proceed via the oxidative addition of iodobenzene.
Brand Name: Vulcanchem
CAS No.: 591-50-4
VCID: VC20882836
InChI: InChI=1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)I
Molecular Formula: C6H5I
Molecular Weight: 204.01 g/mol

Iodobenzene

CAS No.: 591-50-4

Cat. No.: VC20882836

Molecular Formula: C6H5I

Molecular Weight: 204.01 g/mol

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Iodobenzene - 591-50-4

Specification

Description Iodobenzene is an organoiodine compound consisting of a benzene ring substituted with one iodine atom. It is useful as a synthetic intermediate in organic chemistry. It is a volatile colorless liquid, although aged samples appear yellowish. Iodobenzene reacts with chlorine to give the complex, iodobenzene dichloride, which is used as a solid source of chlorine. Iodobenzene can also serve as a substrate for the Sonogashira coupling, Heck reaction, and other metal-catalyzed couplings. These reactions proceed via the oxidative addition of iodobenzene.
CAS No. 591-50-4
Molecular Formula C6H5I
Molecular Weight 204.01 g/mol
IUPAC Name iodobenzene
Standard InChI InChI=1S/C6H5I/c7-6-4-2-1-3-5-6/h1-5H
Standard InChI Key SNHMUERNLJLMHN-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)I
Canonical SMILES C1=CC=C(C=C1)I
Boiling Point 188.4 °C
Colorform Liquid
Flash Point 77 °C (171 °F) - closed cup
Melting Point -31.3 °C

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